N,N-diethyl-2-{[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N,N-diethyl-2-[(4-methyl-5-pyrazin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H18N6OS/c1-4-19(5-2)11(20)9-21-13-17-16-12(18(13)3)10-8-14-6-7-15-10/h6-8H,4-5,9H2,1-3H3
• InChI Key: BZKUBOUFGQLTKR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NN=C(N1C)C2=NC=CN=C2
• Molecular Formula: C13H18N6OS
• Molecular Weight: 306.39 g/mol

Description

N,N-diethyl-2-{[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as DPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N,N-diethyl-2-{[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell proliferation, apoptosis, and inflammation. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a role in cancer progression. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. This compound has also been shown to have antioxidant properties and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using N,N-diethyl-2-{[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its broad spectrum of activity against various types of cancer cells and infectious agents. This compound is also relatively easy to synthesize and has low toxicity in vitro. However, one of the limitations of using this compound in lab experiments is its poor solubility in aqueous solutions, which can affect its efficacy.

Future Directions

For research on N,N-diethyl-2-{[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide include the development of more efficient synthesis methods, the investigation of its mechanism of action, and the evaluation of its therapeutic potential in various disease models. Additionally, the use of this compound in combination with other drugs or therapies may enhance its efficacy and reduce potential side effects. Finally, the development of this compound-based imaging agents may provide a useful tool for the detection and monitoring of cancer and other diseases.

Synthesis Methods

N,N-diethyl-2-{[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide can be synthesized using a multi-step process that involves the reaction of 2-pyrazinecarboxylic acid with thiosemicarbazide, followed by the reaction of the resulting compound with diethyl malonate. The final step involves the reaction of the resulting compound with ethyl iodide to produce this compound.

Scientific Research Applications

N,N-diethyl-2-{[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been extensively studied for its potential therapeutic applications in various fields, including cancer research, infectious diseases, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In infectious diseases, this compound has been shown to have antimicrobial properties against various bacterial and fungal strains. In neurological disorders, this compound has been shown to have neuroprotective effects and improve cognitive function.